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Compound of Interest

Compound Name: CGS 21680C Sodium Salt

CAS No.: 120225-64-1

Cat. No.: B023683

Get Quote

These comprehensive application notes provide researchers, scientists, and drug development

professionals with detailed protocols for utilizing CGS 21680C sodium salt, a potent and

selective adenosine A2A receptor agonist, in cardiovascular research. This guide is designed to

offer both the practical steps and the scientific rationale behind the experimental designs.

Introduction: The Role of the Adenosine A2A
Receptor in Cardiovascular Physiology
The adenosine A2A receptor, a G-protein coupled receptor, is a critical regulator of

cardiovascular function. Its activation is predominantly associated with vasodilation, particularly

in the coronary circulation, and it plays a significant role in modulating inflammation and

protecting tissues from ischemic damage.[1] CGS 21680C is a widely used pharmacological

tool due to its high selectivity for the A2A receptor, making it invaluable for elucidating the

receptor's role in both normal physiology and pathological states such as myocardial infarction

and hypertension.

Mechanism of Action
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CGS 21680C binds to and activates the adenosine A2A receptor, which is coupled to the Gs

alpha subunit of the G-protein complex. This activation stimulates adenylyl cyclase, leading to

an increase in intracellular cyclic adenosine monophosphate (cAMP). In vascular smooth

muscle cells, elevated cAMP levels activate protein kinase A (PKA), which in turn

phosphorylates downstream targets that promote smooth muscle relaxation and, consequently,

vasodilation. In cardiomyocytes, A2A receptor stimulation can modulate calcium handling and

exert cardioprotective effects, particularly in the context of ischemia-reperfusion injury.[1]

Signaling Pathway of CGS 21680C via the Adenosine A2A Receptor
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CGS 21680C-Mediated Adenosine A2A Receptor Signaling
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Caption: CGS 21680C signaling cascade.
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Reagent Preparation and Handling
Proper preparation and storage of CGS 21680C sodium salt are crucial for obtaining reliable

and reproducible results.

Parameter Specification

Molecular Formula C23H28N7NaO6[2]

Molecular Weight 521.51 g/mol [2]

Appearance Off-White Solid[2]

Storage 2-8°C Refrigerator[2]

Solubility
Soluble in aqueous solutions. For stock

solutions, use distilled water or a suitable buffer.

Protocol for Stock Solution Preparation (10 mM):

Weigh out 5.215 mg of CGS 21680C sodium salt.

Dissolve in 1 mL of sterile, distilled water or phosphate-buffered saline (PBS).

Vortex briefly to ensure complete dissolution.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C for long-term use. For short-term use (up to one week), the solution

can be stored at 4°C.

In Vitro Cardiovascular Applications
Vascular Reactivity Studies in Isolated Arteries
These studies are fundamental for assessing the direct vasodilatory effects of CGS 21680C on

blood vessels.

Experimental Workflow for Vascular Reactivitydot digraph "Vascular Reactivity Workflow" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow for In Vitro Vascular
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Reactivity Studies", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial",

fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,

color="#5F6368"];

Start [label="Start: Euthanize Animal", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Isolate_Vessel [label="Isolate Artery\n(e.g., Aorta, Carotid)"]; Cut_Rings

[label="Cut into 2-3 mm Rings"]; Mount_Rings [label="Mount Rings in Organ Bath"]; Equilibrate

[label="Equilibrate under Tension"]; Pre_Constrict [label="Pre-constrict with\nPhenylephrine or

KCl"]; Add_CGS [label="Cumulative Addition of\nCGS 21680C"]; Record_Data [label="Record

Isometric Tension"]; Analyze [label="Analyze Data\n(Dose-Response Curve)"]; End

[label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Isolate_Vessel; Isolate_Vessel -> Cut_Rings; Cut_Rings -> Mount_Rings;

Mount_Rings -> Equilibrate; Equilibrate -> Pre_Constrict; Pre_Constrict -> Add_CGS;

Add_CGS -> Record_Data; Record_Data -> Analyze; Analyze -> End; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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